Cas no 2225175-05-1 (2-(iso-Propyl)-5-(trifluoromethyl)pyridine-3-boronic acid)

• Product Name: 2-(iso-Propyl)-5-(trifluoromethyl)pyridine-3-boronic acid
• CAS No: 2225175-05-1
• MF: C₉H₁₁BF₃NO₂
• MW: 233.00
• CID: 5143379
• PubChem ID: 133554661
• Update Time: 2025-07-01

2-(iso-Propyl)-5-(trifluoromethyl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(iso-Propyl)-5-(trifluoromethyl)pyridine-3-boronic acid
• 2225175-05-1
• (2-Isopropyl-5-(trifluoromethyl)pyridin-3-yl)boronic acid

• Inchi： 1S/C9H11BF3NO2/c1-5(2)8-7(10(15)16)3-6(4-14-8)9(11,12)13/h3-5,15-16H,1-2H3
• InChI Key： QZDKIOIDKBJFLX-UHFFFAOYSA-N
• SMILES： C1(C(C)C)=NC=C(C(F)(F)F)C=C1B(O)O

Computed Properties

• Exact Mass: 233.0834932g/mol
• Monoisotopic Mass: 233.0834932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-(iso-Propyl)-5-(trifluoromethyl)pyridine-3-boronic acid

Introduction to 2-(iso-Propyl)-5-(trifluoromethyl)pyridine-3-boronic acid (CAS No. 2225175-05-1)

2-(iso-Propyl)-5-(trifluoromethyl)pyridine-3-boronic acid (CAS No. 2225175-05-1) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique structural features, including an iso-propyl group, a trifluoromethyl substituent, and a pyridine ring, which collectively contribute to its diverse applications in various scientific and industrial domains.

The iso-propyl group in 2-(iso-Propyl)-5-(trifluoromethyl)pyridine-3-boronic acid imparts steric hindrance and enhances the compound's solubility in organic solvents. This property is particularly useful in catalytic reactions and cross-coupling processes, where steric effects can significantly influence reaction outcomes. The trifluoromethyl substituent, on the other hand, introduces strong electron-withdrawing properties, which can modulate the electronic environment of the pyridine ring and affect the compound's reactivity and stability.

The pyridine ring is a fundamental building block in many pharmaceuticals and agrochemicals due to its aromatic nature and ability to form stable complexes with various metal ions. In 2-(iso-Propyl)-5-(trifluoromethyl)pyridine-3-boronic acid, the pyridine ring serves as a key functional group that can participate in a wide range of chemical transformations, including nucleophilic substitution, electrophilic aromatic substitution, and metal-catalyzed coupling reactions.

Recent studies have highlighted the potential of 2-(iso-Propyl)-5-(trifluoromethyl)pyridine-3-boronic acid in the development of novel therapeutic agents. For instance, a research team at the University of California, Los Angeles (UCLA) has reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promising activity against various cancer targets, including Bcl-2 family proteins and MDM2-p53 interactions. The ability to fine-tune the electronic properties of the pyridine ring through the trifluoromethyl group has been crucial in optimizing the potency and selectivity of these inhibitors.

In addition to its applications in medicinal chemistry, 2-(iso-Propyl)-5-(trifluoromethyl)pyridine-3-boronic acid has also found use in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a ligand for metal complexes used in catalytic systems for polymerization reactions. The combination of the iso-propyl group's steric effects and the trifluoromethyl group's electronic properties has been shown to enhance the catalytic activity and selectivity of these complexes, leading to improved yields and product quality.

The synthetic accessibility of 2-(iso-Propyl)-5-(trifluoromethyl)pyridine-3-boronic acid has been another factor contributing to its widespread use. Several efficient synthetic routes have been developed for its preparation, including palladium-catalyzed cross-coupling reactions and direct functionalization methods. These synthetic strategies have enabled researchers to produce this compound on both laboratory and industrial scales with high purity and yield.

In conclusion, 2-(iso-Propyl)-5-(trifluoromethyl)pyridine-3-boronic acid (CAS No. 2225175-05-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new applications and optimize existing ones, this compound is likely to play an increasingly important role in advancing these fields.